2-Chloro-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-acetamide

• IUPAC Name: 2-chloro-N-[4-(dimethylamino)cyclohexyl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C13H25ClN2O/c1-10(2)16(13(17)9-14)12-7-5-11(6-8-12)15(3)4/h10-12H,5-9H2,1-4H3
• InChI Key: CJTPXJRTMCBXLF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1CCC(CC1)N(C)C)C(=O)CCl
• Molecular Formula: C13H25ClN2O
• Molecular Weight: 260.80 g/mol

Description

2-Chloro-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-acetamide (hereafter referred to as Compound A) is a tertiary amine derivative featuring a chloroacetamide backbone substituted with a 4-dimethylaminocyclohexyl group and an isopropyl group. Its molecular formula is C₁₄H₂₆ClN₂O, with a molecular weight of 285.83 g/mol . Compound A is utilized in pharmaceutical research and chemical synthesis, particularly in applications requiring selective binding or catalytic activity .

Biological Activity

2-Chloro-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-acetamide, a compound with potential therapeutic applications, has garnered attention for its biological activity. This article reviews the current understanding of its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following structural formula:

\text{C}_1_0\text{H}_{1_6}\text{ClN}_1_5\text{O}

It features a chloro group, a dimethylamino group, and an isopropyl acetamide moiety, which contribute to its biological activity.

Research indicates that 2-Chloro-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-acetamide exhibits several mechanisms of action:

• Inhibition of Cell Proliferation : The compound has shown significant inhibitory effects on various cancer cell lines. For instance, it demonstrated an IC50 value of 0.126 μM against the MDA-MB-231 triple-negative breast cancer (TNBC) cell line, indicating potent anti-proliferative activity .
• Selectivity for Cancer Cells : The compound displayed a nearly 20-fold selectivity for cancer cells over non-cancerous cells, suggesting a favorable therapeutic window .
• Matrix Metalloproteinase Inhibition : It also inhibited matrix metalloproteinases (MMP-2 and MMP-9), which are involved in tumor metastasis .

Pharmacological Profile

The biological activity of this compound has been evaluated in various studies, highlighting its potential as an anti-cancer agent:

Parameter	Value
IC50 against MDA-MB-231	0.126 μM
Selectivity Index	~20-fold
Inhibition of MMP-2 and MMP-9	Significant

Case Studies

• In Vivo Studies : In a mouse model inoculated with MDA-MB-231 cells, treatment with the compound over 30 days significantly inhibited lung metastasis compared to controls . This suggests that it may be effective in preventing cancer spread.
• Comparative Studies : When compared to standard treatments like 5-Fluorouracil (5-FU), 2-Chloro-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-acetamide exhibited better growth inhibition in both MCF-7 and MDA-MB-231 cell lines, indicating its potential as a more effective therapeutic option .

Toxicological Considerations

While the compound shows promising anti-cancer properties, it is essential to assess its toxicity profile. Preliminary data suggest lower toxicity against normal cells compared to cancer cells, enhancing its safety margin for potential clinical use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Cyclohexyl and Alkyl Groups

Compound B : 2-Chloro-N-cyclohexyl-N-isopropyl-acetamide

• Key Difference: Lacks the dimethylamino group on the cyclohexyl ring.
• Lower solubility in acidic media due to the absence of a protonatable tertiary amine.

Compound C : 2-Chloro-N-(2-dimethylaminocyclohexyl)-N-isopropyl-acetamide

• Key Difference: Dimethylamino group at the 2-position of the cyclohexyl ring (vs. 4-position in Compound A).
• Impact :
  • Steric hindrance near the acetamide core may alter conformational flexibility.
  • Positional isomerism could affect binding affinity in chiral environments or protein pockets .

Compound D : (S)-2-Amino-N-(4-dimethylaminocyclohexyl)-N-ethylpropanamide

• Key Difference: Amino group replaces the chloro substituent; ethyl group substitutes isopropyl.
• Impact: Enhanced hydrogen-bonding capacity due to the amino group. Reduced electrophilicity, limiting reactivity in alkylation reactions.

Aromatic vs. Aliphatic Substituents

Compound E : 2-Chloro-N-(2-ethyl-6-methylphenyl)acetamide

• Key Difference : Aromatic phenyl ring replaces the cyclohexyl group.
• Impact: Introduction of π-π stacking interactions with aromatic biological targets. Increased rigidity and reduced solubility in polar solvents compared to Compound A. Potential for higher metabolic stability in vivo .

Compound F : 2-Chloro-N-isopropyl-N-(4-methoxybenzyl)acetamide

• Key Difference : Methoxybenzyl group instead of cyclohexyl.
• Impact :
  • Methoxy group enhances electron-donating effects, altering electronic distribution.
  • Benzyl substituent increases lipophilicity and may improve blood-brain barrier penetration .

Functional Group Modifications

Compound G : 2-Chloro-N-(trichloro-1-arylethyl)acetamide

• Key Difference : Trichloro-arylethyl substituent replaces cyclohexyl and isopropyl groups.
• Impact :
  • Higher molecular weight (due to additional Cl atoms) and steric bulk.
  • Increased electrophilicity at the acetamide carbon, enhancing reactivity in SN2 reactions .

Compound H : N-[4-Chloro-2-[2-(2-chloro-4-nitrophenyl)diazenyl]phenyl]acetamide

• Key Difference : Nitrophenyl-diazenyl group introduces azo functionality.
• Impact: Extended conjugation system for UV-Vis absorption, useful in dye chemistry. Potential mutagenicity due to the azo group .

Structural and Property Analysis Table

Compound	Molecular Formula	Key Substituents	Key Properties
Compound A	C₁₄H₂₆ClN₂O	4-Dimethylaminocyclohexyl, isopropyl	Basic, hydrogen-bond donor/acceptor
Compound B	C₁₁H₂₀ClNO	Cyclohexyl, isopropyl	Hydrophobic, low solubility in water
Compound C	C₁₄H₂₆ClN₂O	2-Dimethylaminocyclohexyl, isopropyl	Steric hindrance near core
Compound D	C₁₃H₂₆N₃O	4-Dimethylaminocyclohexyl, ethyl	Enhanced H-bonding, reduced reactivity
Compound E	C₁₁H₁₃ClNO	2-Ethyl-6-methylphenyl	Aromatic rigidity, π-π interactions
Compound F	C₁₃H₁₇ClNO₂	4-Methoxybenzyl	Lipophilic, electron-donating